Cas no 1611444-64-4 (tert-butyl N-(2-bromo-5-chlorophenyl)methyl-N-methylcarbamate)

• Product Name: tert-butyl N-(2-bromo-5-chlorophenyl)methyl-N-methylcarbamate
• CAS No: 1611444-64-4
• MF: C₁₃H₁₇BrClNO₂
• MW: 334.636582136154
• MDL: MFCD29053476
• CID: 5686540
• PubChem ID: 90182113
• Update Time: 2025-10-29

tert-butyl N-(2-bromo-5-chlorophenyl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-bromo-5-chlorobenzyl(methyl)carbamate
• Carbamic acid, N-[(2-bromo-5-chlorophenyl)methyl]-N-methyl-, 1,1-dimethylethyl ester
• tert-butyl N-(2-bromo-5-chlorophenyl)methyl-N-methylcarbamate

• MDL： MFCD29053476
• Inchi： 1S/C13H17BrClNO2/c1-13(2,3)18-12(17)16(4)8-9-7-10(15)5-6-11(9)14/h5-7H,8H2,1-4H3
• InChI Key： FOPVOOIVGXELQA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC1=CC(Cl)=CC=C1Br)C

Additional information on tert-butyl N-(2-bromo-5-chlorophenyl)methyl-N-methylcarbamate

Professional Introduction to Compound with CAS No. 1611444-64-4 and Product Name: *tert-butyl N-(2-bromo-5-chlorophenyl)methyl-N-methylcarbamate*

The compound with the CAS number 1611444-64-4 and the product name tert-butyl N-(2-bromo-5-chlorophenyl)methyl-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both bromo and chloro substituents on the aromatic ring, combined with the tert-butyl and methyl carbamate groups, endows this molecule with a distinct set of chemical properties that make it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their therapeutic efficacy. Carbamates are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of bioactive molecules. The specific arrangement of functional groups in tert-butyl N-(2-bromo-5-chlorophenyl)methyl-N-methylcarbamate suggests potential interactions with biological targets, making it an attractive scaffold for drug discovery. The tert-butyl group, in particular, is often employed to enhance lipophilicity and metabolic stability, which are critical factors in the design of orally active drugs.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. The bromo and chloro substituents in 2-bromo-5-chlorophenyl moiety contribute to the molecule's reactivity and binding affinity. These halogens can participate in various chemical reactions, including cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. Moreover, halogenated aromatic compounds have been shown to exhibit potent activity against a range of biological targets, making them valuable starting points for drug development.

The carbamate functional group is another key feature of this compound that warrants detailed discussion. Carbamates are known to form stable bonds with biological targets due to their ability to engage in hydrogen bonding and other non-covalent interactions. This property makes them particularly useful in the design of enzyme inhibitors and receptor modulators. In particular, N-methylcarbamate derivatives have been extensively studied for their potential as anticonvulsants, sedatives, and muscle relaxants. The presence of a methyl group at the nitrogen atom further enhances the compound's solubility and bioavailability, which are essential factors for drug efficacy.

The combination of these structural elements—halogenated aromatic ring, carbamate group, and tert-butyl moiety—makes tert-butyl N-(2-bromo-5-chlorophenyl)methyl-N-methylcarbamate a promising candidate for further exploration in pharmaceutical research. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced therapeutic properties. For instance, derivatives of this compound have been investigated for their anti-inflammatory and analgesic effects, suggesting that it may serve as a basis for novel treatments targeting chronic pain conditions.

In addition to its pharmacological potential, this compound has also been studied for its chemical reactivity. The presence of both bromo and chloro substituents provides multiple sites for functionalization through various organic transformations. These include Suzuki-Miyaura cross-coupling reactions, which are particularly useful for constructing biaryl structures—a common motif in many biologically active compounds. Such reactions allow for the introduction of additional functional groups or heterocycles at specific positions on the aromatic ring, thereby tailoring the molecule's properties to meet specific pharmacological requirements.

The synthesis of tert-butyl N-(2-bromo-5-chlorophenyl)methyl-N-methylcarbamate involves several key steps that highlight its complexity as a chemical entity. The preparation typically begins with the bromination and chlorination of a suitable precursor aromatic ring followed by carbamate formation at the desired position. This process requires careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to these compounds, reducing both reaction times and waste generation—a critical consideration in modern pharmaceutical research.

The biological activity of this compound has been evaluated through various experimental approaches. In vitro assays have shown that derivatives of this molecule exhibit significant binding affinity to certain enzymes and receptors. These findings suggest that it may be effective against diseases such as cancer or neurological disorders where such targets play a crucial role. Furthermore, preclinical studies have provided insights into its pharmacokinetic properties—including absorption distribution metabolism excretion (ADME)—which are essential data points for assessing its suitability as a drug candidate.

The role of computational chemistry has become increasingly important in the study of compounds like this one. Molecular modeling techniques allow researchers to predict how these molecules will interact with biological targets at an atomic level. This approach not only accelerates drug discovery but also helps identify potential liabilities early in development—saving time and resources by focusing efforts on the most promising candidates before moving into costly experimental validation phases.

The future directions for research on tert-butyl N-(2-bromo-5-chlorophenyl)methyl-N-methylcarbamate include exploring new synthetic pathways that improve efficiency while reducing environmental impact. Additionally; investigating novel derivatives with enhanced therapeutic profiles remains an area ripe for innovation; particularly; efforts aimed at optimizing bioavailability; minimizing side effects; or developing formulations suitable; for targeted delivery systems could significantly expand its clinical applicability.